Cas no 905107-54-2 (5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 905107-54-2
• MF: C₉H₅Cl₂N₃O₃
• MW: 274.060299634933
• MDL: MFCD01883255
• CID: 856487
• PubChem ID: 46739367
• Update Time: 2025-06-27

5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• A860788
• 905107-54-2
• AKOS015848441
• MFCD01883255
• BS-23299
• DTXSID50674977

• MDL： MFCD01883255
• Inchi： 1S/C9H5Cl2N3O3/c10-7(11)9-12-8(13-17-9)5-2-1-3-6(4-5)14(15)16/h1-4,7H
• InChI Key： JYOMJJFPJLSWKA-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1)Cl

Computed Properties

• Exact Mass: 272.97100
• Monoisotopic Mass: 272.9707964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 3.64420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, identified by the CAS Registry Number 905107-54-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom in their structure. The presence of the dichloromethyl group and the nitrophenyl substituent introduces unique electronic and structural properties that make this compound particularly interesting for research and industrial applications.

The synthesis of 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole typically involves a multi-step process that combines nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

The structural features of this compound play a crucial role in its reactivity and functionality. The oxadiazole ring is known for its aromaticity and high stability, which makes it resistant to thermal degradation under normal conditions. The dichloromethyl group at position 5 imparts electron-withdrawing effects, enhancing the electrophilic character of the molecule. Meanwhile, the nitrophenyl group at position 3 introduces strong electron-withdrawing effects through resonance and inductive effects, further modulating the electronic properties of the molecule.

Recent studies have highlighted the potential of 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications. The compound's ability to coordinate with metal ions has been extensively investigated, revealing its capacity to form stable metal complexes with potential applications in asymmetric catalysis.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The oxadiazole moiety is a well-known scaffold in drug design due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent computational studies have demonstrated that 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole exhibits potential as a lead compound for anti-inflammatory and anticancer drug development.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that under specific conditions, it can undergo biodegradation through microbial action or photochemical processes. Understanding its environmental fate is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS No: 905107-54-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in materials science, pharmaceuticals, and environmental chemistry. As ongoing research continues to uncover new insights into its structure-function relationships and potential uses, this compound is poised to play an increasingly important role in advancing modern chemical technologies.